2-(3,4-difluorobenzyl)-8-(9H-purin-6-yl)-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-[(3,4-difluorophenyl)methyl]-8-(7H-purin-6-yl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C20H20F2N6O/c21-14-2-1-13(7-15(14)22)9-28-10-20(8-16(28)29)3-5-27(6-4-20)19-17-18(24-11-23-17)25-12-26-19/h1-2,7,11-12H,3-6,8-10H2,(H,23,24,25,26)
• InChI Key: OFUBVZAWKINKNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(=O)N(C2)CC3=CC(=C(C=C3)F)F)C4=NC=NC5=C4NC=N5
• Molecular Formula: C20H20F2N6O
• Molecular Weight: 398.4 g/mol

Description

2-(3,4-difluorobenzyl)-8-(9H-purin-6-yl)-2,8-diazaspiro[4.5]decan-3-one is a synthetic compound that has gained significant attention in the scientific community for its potential therapeutic applications. The compound has been shown to exhibit promising pharmacological properties, making it a potential candidate for drug development and research.

Scientific Research Applications

Synthesis and Chemical Reactions

Compounds with structures related to diazaspiro[4.5]decan derivatives have been extensively studied for their synthesis methods and chemical properties. For instance, the catalytic dearomative spirocyclization via gold carbene species has been explored for the efficient synthesis of 2-azaspiro[4.5]decan-3-ones, highlighting a method that does not require hazardous diazo compounds as carbene sources and proceeds even under air (Ito et al., 2018). Additionally, oxidative cyclization of olefinic precursors has been utilized to synthesize azaspiro[4.5]decane systems, demonstrating a versatile approach to constructing spirocyclic frameworks (Martin‐Lopez & Bermejo, 1998).

Biological Activities

Spirocyclic compounds have been evaluated for a variety of biological activities. For example, a novel series of 2,8-diazaspiro[4.5]decan-1-one derivatives were designed, synthesized, and screened for their inhibition activities against chitin synthase (CHS) and antimicrobial activities. Several compounds exhibited moderate to excellent potency against CHS, indicating their potential as antifungal agents (Li et al., 2019). This highlights the significance of spirocyclic compounds in developing new therapeutic agents with specific biological targets.

Antimicrobial and Antifungal Applications

The development of antimycobacterial and antifungal agents has also benefited from the study of spirocyclic derivatives. For instance, synthesis and biological evaluation of 4-thiazolidinone derivatives have shown potential antimycobacterial activities, with ten compounds found active at specific concentrations, suggesting the utility of these compounds in addressing microbial resistance (Srivastava et al., 2005).